Cas no 160616-04-6 ((R)-Bis(1-methylethyl) Ester 2-(6-Amino-9H-purin-9-yl)-1-methylethoxymethylphosphonic Acid)

The (R)-Bis(1-methylethyl) Ester 2-(6-Amino-9H-purin-9-yl)-1-methylethoxymethylphosphonic Acid is a chiral phosphonate ester derivative with a purine base, notable for its potential applications in medicinal chemistry and nucleotide research. Its structure features a stereocenter at the phosphorous-bearing carbon, enhancing selectivity in biochemical interactions. The isopropyl ester groups improve lipophilicity, facilitating membrane permeability, while the 6-amino purine moiety enables hydrogen bonding and recognition by nucleic acid-processing enzymes. This compound is particularly valuable as a precursor for prodrug development or as a modified nucleotide analog in antiviral or anticancer research. Its stability under physiological conditions makes it suitable for further derivatization and mechanistic studies.

(R)-Bis(1-methylethyl) Ester 2-(6-Amino-9H-purin-9-yl)-1-methylethoxymethylphosphonic Acid structure

160616-04-6 structure

Product Name:(R)-Bis(1-methylethyl) Ester 2-(6-Amino-9H-purin-9-yl)-1-methylethoxymethylphosphonic Acid

CAS No:160616-04-6

MF:C₁₅H₂₆N₅O₄P

MW:371.371803760529

CID:4761742

Update Time:2025-10-31

(R)-Bis(1-methylethyl) Ester 2-(6-Amino-9H-purin-9-yl)-1-methylethoxymethylphosphonic Acid Chemical and Physical Properties

Names and Identifiers

- [(R)-1-Methyl-2-(6-amino-9H-purine-9-yl)ethoxy]methylphosphonic acid diisopropyl ester
- diisopropyl (R)-(((1-(6-amino-9H-purin-9-yl)propan-2-yl)oxy)methyl)phosphonate
- Phosphonic acid, P-[[(1R)-2-(6-amino-9H-purin-9-yl)-1-methylethoxy]methyl]-, bis(1-methylethyl) ester
- (R)-Bis(1-methylethyl) Ester 2-(6-Amino-9H-purin-9-yl)-1-methylethoxymethylphosphonic Acid
- Inchi： 1S/C15H26N5O4P/c1-10(2)23-25(21,24-11(3)4)9-22-12(5)6-20-8-19-13-14(16)17-7-18-15(13)20/h7-8,10-12H,6,9H2,1-5H3,(H2,16,17,18)/t12-/m1/s1
- InChI Key： VDBNLEOTULGTAE-GFCCVEGCSA-N
- SMILES： P(CO[C@H](C)CN1C=NC2=C(N)N=CN=C12)(=O)(OC(C)C)OC(C)C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 25
Rotatable Bond Count: 9
Complexity: 453
XLogP3: 1.1
Topological Polar Surface Area: 114

(R)-Bis(1-methylethyl) Ester 2-(6-Amino-9H-purin-9-yl)-1-methylethoxymethylphosphonic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	A123895-25mg	(R)-Bis(1-methylethyl) Ester [[2-(6-Amino-9H-purin-9-yl)-1-methylethoxy]methyl]phosphonic Acid	160616-04-6	25mg	$ 173.00	2023-09-09
TRC	A123895-100mg	(R)-Bis(1-methylethyl) Ester [[2-(6-Amino-9H-purin-9-yl)-1-methylethoxy]methyl]phosphonic Acid	160616-04-6	100mg	$ 775.00	2023-09-09
TRC	A123895-250mg	(R)-Bis(1-methylethyl) Ester [[2-(6-Amino-9H-purin-9-yl)-1-methylethoxy]methyl]phosphonic Acid	160616-04-6	250mg	$ 1378.00	2023-09-09

(R)-Bis(1-methylethyl) Ester 2-(6-Amino-9H-purin-9-yl)-1-methylethoxymethylphosphonic Acid Related Literature

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Additional information on (R)-Bis(1-methylethyl) Ester 2-(6-Amino-9H-purin-9-yl)-1-methylethoxymethylphosphonic Acid

Comprehensive Overview of (R)-Bis(1-methylethyl) Ester 2-(6-Amino-9H-purin-9-yl)-1-methylethoxymethylphosphonic Acid (CAS No. 160616-04-6)

The compound (R)-Bis(1-methylethyl) Ester 2-(6-Amino-9H-purin-9-yl)-1-methylethoxymethylphosphonic Acid (CAS No. 160616-04-6) is a specialized phosphonic acid derivative with significant applications in pharmaceutical research and biotechnology. Its unique structure, featuring a purine base and phosphonate ester groups, makes it a valuable intermediate in the synthesis of nucleoside analogs. These analogs are widely studied for their potential in antiviral and anticancer therapies, aligning with current trends in precision medicine and targeted drug development.

In recent years, the demand for nucleoside phosphonates has surged due to their role in RNA interference (RNAi) and gene silencing technologies. Researchers are particularly interested in how CAS No. 160616-04-6 can be utilized to modify oligonucleotides, enhancing their stability and bioavailability. This aligns with the growing focus on mRNA therapeutics, a field that has gained prominence post-COVID-19 pandemic. The compound’s chiral center (R-configuration) further adds to its specificity, making it a candidate for stereoselective synthesis in drug discovery.

From a chemical perspective, the 1-methylethyl ester groups in (R)-Bis(1-methylethyl) Ester 2-(6-Amino-9H-purin-9-yl)-1-methylethoxymethylphosphonic Acid provide lipophilicity, which is crucial for improving membrane permeability in drug delivery systems. This property is particularly relevant in the development of prodrugs, where bioavailability is a key challenge. The compound’s phosphonic acid backbone also contributes to its stability against enzymatic degradation, a feature highly sought after in bioconjugation and biomaterial engineering.

The synthesis of CAS No. 160616-04-6 involves multi-step organic reactions, including phosphorylation and esterification, often requiring stringent conditions to maintain the integrity of the purine ring. Analytical techniques such as HPLC and NMR spectroscopy are essential for quality control, ensuring the absence of impurities that could affect downstream applications. This level of precision is critical for industries adhering to Good Manufacturing Practices (GMP) and regulatory compliance.

Beyond pharmaceuticals, (R)-Bis(1-methylethyl) Ester 2-(6-Amino-9H-purin-9-yl)-1-methylethoxymethylphosphonic Acid has potential applications in agricultural chemistry, particularly in the design of nucleotide-based pesticides. Its ability to interfere with nucleic acid synthesis in pests offers an eco-friendly alternative to traditional agrochemicals, addressing the global push for sustainable farming. Additionally, its use in diagnostic probes for genetic testing highlights its versatility in life sciences.

In conclusion, CAS No. 160616-04-6 represents a versatile and high-value compound with broad implications across biomedical research, therapeutics, and agriculture. Its structural complexity and functional diversity make it a focal point for innovation, particularly in areas like personalized medicine and green chemistry. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.